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Compound of Interest

Compound Name: 1,3-Diaminopropane

Cat. No.: B046017

An In-depth Technical Guide to the Safe Handling of 1,3-Diaminopropane
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1,3-diaminopropane
(CAS No. 109-76-2), a crucial reagent in various research and development applications.
Adherence to these guidelines is essential to ensure a safe laboratory environment.

Hazard Identification and Classification

1,3-Diaminopropane is classified as a hazardous chemical, presenting multiple risks. It is a
flammable liquid and vapor, and is harmful if swallowed.[1][2][3] It is fatal in contact with skin
and causes severe skin burns and eye damage.[1][2][3]

GHS Classification:

Flammable liquids (Category 3)[1][3]

Acute toxicity, Oral (Category 4)[1][4]

Acute toxicity, Dermal (Category 2)[4]

Skin corrosion (Category 1A/1B)[1][4]

Serious eye damage (Category 1)[1][4]
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» Respiratory Sensitization (Category 1)[4]

o Skin Sensitization (Category 1)[4]

o Specific target organ toxicity - single exposure (Category 3), targeting the respiratory

system[4]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1,3-diaminopropane is provided in

the table below.

Property Value

Molecular Formula C3H10N2[1]

Molecular Weight 74.12 g/mol [1]

Appearance Colorless to yellowish liquid[1]
Odor Rotten-egg like[4]

Boiling Point 140°C (284°F)[1][4]

Melting Point -12°C (10.4°F)[1][4]

Flash Point 48°C (118.4°F)[1][4]

Autoignition Temperature

350°C (662°F)[4]

Density

0.888 g/cm?3 at 25°C[1][3]

Solubility

Soluble in water[4]

Vapor Pressure

5.8 hPa at 25°C[3]

Explosive Limits

Lower: 2.8% Upper: 15.2%[4]

Toxicological Data

The toxicity of 1,3-diaminopropane is a significant concern, particularly through dermal

contact.
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Route of Exposure Species Value

Oral LD50 Rat 350 pL/kg[4]
Oral LD50 Rabbit 700 mg/kgl[5]
Dermal LD50 Rabbit 178 mg/kg[4]
Dermal LD50 Rabbit 200 mg/kg[5][6]

Experimental Protocols

While specific detailed experimental protocols for the toxicological data are not publicly
available in the search results, the methodologies would follow standardized guidelines from
organizations such as the OECD (Organisation for Economic Co-operation and Development)
for acute toxicity testing. For example, the Acute Dermal Toxicity test would likely follow OECD
Guideline 402, and the Acute Oral Toxicity test would follow OECD Guideline 423. These
protocols involve administering the substance to animals under controlled conditions and
observing the effects over a specified period.

Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure safety.
Handling:

o Work in a well-ventilated area, preferably under a chemical fume hood.[2][4]

o Use spark-proof tools and explosion-proof equipment.[2][4]

¢ Avoid contact with skin, eyes, and clothing.[1][7]

e Do not breathe mists or vapors.[4][7]

o Keep away from open flames, hot surfaces, and sources of ignition.[1][2][4]

» Ground and bond containers and receiving equipment to prevent static discharge.[1][3]

e Do not eat, drink, or smoke when using this product.[1][7]
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e Wash hands thoroughly after handling.[1]
Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][7]

o Keep away from incompatible substances such as acids, strong oxidizing agents, acid
anhydrides, and acid chlorides.[4][7]

e This material is hygroscopic and may absorb moisture from the air.[2][4]

Exposure Controls and Personal Protective
Equipment

Engineering Controls:

o Use adequate general and local exhaust ventilation to keep airborne concentrations low.[1]
 Facilities should be equipped with an eyewash fountain.[1]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical splash-resistant safety glasses or goggles with side
protection. A face shield may also be necessary.[1]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[4]
Recommended glove materials include Butyl rubber and Neoprene.[8]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[4][8]

First Aid Measures

Immediate medical attention is required for all routes of exposure.
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Exposure Route First Aid Procedure

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. If breathing is difficult,

give oxygen. Obtain medical aid immediately.[1]

Immediately flush skin with running water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ) i )
clothing and shoes. Obtain medical aid

immediately.[1]

Immediately flush open eyes with running water
Eye Contact for at least 15 minutes. Obtain medical aid

immediately.[1]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Obtain medical aid

immediately.[1]

Fire Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[1][4]

» Specific Hazards: Flammable liquid and vapor. During a fire, irritating and highly toxic gases
may be generated by thermal decomposition or combustion.[1][9] Vapors are heavier than air
and may travel to a source of ignition and flash back.[3]

» Advice for Firefighters: Wear a NIOSH-approved self-contained breathing apparatus and full
protective gear.[1][9]

Accidental Release Measures

o Personal Precautions: Wear protective equipment and keep unprotected personnel away.[1]
Ensure adequate ventilation and remove all sources of ignition.[1]

e Environmental Precautions: Do not let the product enter drains, other waterways, or soil.[1]
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e Methods for Cleaning Up: Absorb the spill with inert material (e.g., vermiculite, dry sand, or
earth) and place it into a suitable disposal container.[1][7]

Visual Guides

The following diagrams illustrate key safety and handling workflows.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ4cnVjcjZ2aWppOXozbXA0YnA3eGkxNWs3OWk2IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lBNDg1XzEwOS03Ni0yXzElMkMzLURpYW1pbm9wcm9wYW5lLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJQTQ4NV8xMDktNzYtMl8xJTJDMy1EaWFtaW5vcHJvcGFuZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--1219f05ed9838cb71d0fd4dee9298201ab0149d4/MetaSci_MSIA485_109-76-2_1,3-Diaminopropane.pdf
https://www.spectrumchemical.com/media/sds/D2049_AGHS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Spill Response Workflow for 1,3-Diaminopropane
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i
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Click to download full resolution via product page

Caption: A flowchart outlining the appropriate response to a 1,3-diaminopropane spill.
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First Aid for 1,3-Diaminopropane Exposure
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with Water for 15 min
Remove Contaminated Clothing
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Seek Immediate
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Caption: A diagram illustrating the first aid procedures for different routes of exposure to 1,3-
diaminopropane.
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Chemical Incompatibilities of 1,3-Diaminopropane

Fire/Explosion Hazard

iolent Reaction Violent Reaction Forms Carbamates
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Caption: A diagram showing substances that are incompatible with 1,3-diaminopropane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1,3-Diaminopropane safety and handling precautions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046017#1-3-diaminopropane-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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